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Compound of Interest

Compound Name: 1-Ethoxyethanol

Cat. No.: B8670636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Ethoxyethanol (CAS No. 7518-70-9), also known as acetaldehyde ethyl hemiacetal, is an

organic compound with the chemical formula C₄H₁₀O₂. It is a structural isomer of the more

commonly cited 2-ethoxyethanol and possesses distinct physicochemical properties. This

technical guide provides a comprehensive overview of the known properties of 1-
Ethoxyethanol. It is important to note that while computational data for this compound is

available, extensive experimental data for many of its specific physical properties, such as

boiling and melting points, are not widely published in scientific literature. This document

consolidates the available information and presents standardized experimental protocols for

the determination of key physicochemical parameters.

Chemical Identity and Structure
1-Ethoxyethanol is classified as a hemiacetal. Its structure consists of an ethanol molecule

added to the carbonyl group of an acetaldehyde molecule.

IUPAC Name: 1-ethoxyethanol

CAS Number: 7518-70-9[1][2]

Molecular Formula: C₄H₁₀O₂[1][3][4]
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Synonyms: Acetaldehyde ethyl hemiacetal, 1-ethoxy-ethanol[5]

Physicochemical Properties
The quantitative data available for 1-Ethoxyethanol is summarized in the table below. A

significant portion of the physical properties lacks experimentally determined values in publicly

accessible databases; where available, computationally predicted data is provided and noted.

Property Value Data Type Source(s)

Molecular Weight 90.12 g/mol Calculated [1][3][6]

CAS Number 7518-70-9 Identifier [1][2]

Molecular Formula C₄H₁₀O₂ Structural [1][3][4]

Boiling Point No Data Available Experimental [5][7][8]

Melting Point No Data Available Experimental [5][7][8]

Density No Data Available Experimental [5][7][8]

Vapor Pressure No Data Available Experimental [5]

Flash Point No Data Available Experimental [5][7][8]

Solubility in Water Fully Miscible Experimental

LogP (Octanol/Water) 0.36120 Computational [4]

Polar Surface Area

(PSA)
29.46 Å² Computational [4]

Note: Data for the isomer 2-Ethoxyethanol (CAS 110-80-5) is often mistakenly attributed to 1-
Ethoxyethanol. Researchers should verify the CAS number when consulting external sources.

Synthesis Pathway
1-Ethoxyethanol is synthesized via the acid-catalyzed reaction between ethanol and

acetaldehyde. This reaction is a classic example of hemiacetal formation.
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Synthesis of 1-Ethoxyethanol

Ethanol
(C2H5OH)
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Acetaldehyde
(CH3CHO)
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(e.g., H+)
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Initial Characterization

Property Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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